Cas no 2172376-67-7 (1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpiperidine-3-carboxylic acid)

• Product Name: 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpiperidine-3-carboxylic acid
• CAS No: 2172376-67-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5800286
• PubChem ID: 165550568
• Update Time: 2025-05-25

1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpiperidine-3-carboxylic acid
• 2172376-67-7
• EN300-1483323
• 1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-3-methylpiperidine-3-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-3-19(15-25(31)30-14-8-13-28(2,18-30)26(32)33)16-29-27(34)35-17-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,19,24H,3,8,13-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： ZSDYDNMYMDJFGE-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC)=O)CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpiperidine-3-carboxylic acid

Comprehensive Analysis of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpiperidine-3-carboxylic acid (CAS No. 2172376-67-7)

The compound 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpiperidine-3-carboxylic acid (CAS No. 2172376-67-7) is a highly specialized chemical entity that has garnered significant attention in the fields of peptide synthesis, medicinal chemistry, and drug discovery. Its unique structural features, including the Fmoc-protected amino group and the piperidine carboxylic acid moiety, make it a valuable building block for researchers working on bioconjugation and small molecule therapeutics. This article delves into the compound's properties, applications, and relevance in contemporary scientific research.

One of the most notable aspects of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpiperidine-3-carboxylic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for amines, which is crucial for the stepwise assembly of peptides. This feature aligns with the growing demand for custom peptide synthesis in academic and industrial settings. Researchers frequently search for Fmoc-protected amino acid derivatives to optimize their synthetic protocols, and this compound offers a versatile solution due to its compatibility with standard SPPS methodologies.

In addition to its utility in peptide chemistry, CAS No. 2172376-67-7 has potential applications in the development of targeted drug delivery systems. The piperidine-3-carboxylic acid scaffold is a common motif in bioactive molecules, particularly those targeting central nervous system (CNS) disorders. With the rising interest in neurotherapeutics and blood-brain barrier (BBB) penetration, this compound's structural attributes make it a promising candidate for further exploration. Recent studies have highlighted the importance of carboxylic acid derivatives in enhancing drug solubility and binding affinity, which are critical factors in modern pharmaceutical design.

The compound's chemical stability and purity are also key considerations for researchers. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpiperidine-3-carboxylic acid. These methods ensure that the compound meets the stringent quality standards required for preclinical studies and industrial-scale production. The increasing adoption of quality by design (QbD) principles in pharmaceutical manufacturing further underscores the need for reliable and well-characterized building blocks like this one.

Another area of interest is the compound's potential role in proteomics research. The Fmoc group can be selectively removed under mild conditions, making it suitable for post-translational modification studies and protein labeling. This aligns with the broader trend of integrating chemical biology tools into omics technologies to unravel complex biological processes. As the demand for precision medicine grows, compounds like CAS No. 2172376-67-7 are expected to play a pivotal role in advancing our understanding of disease mechanisms and therapeutic targets.

From a commercial perspective, the availability of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpiperidine-3-carboxylic acid is critical for contract research organizations (CROs) and pharmaceutical companies engaged in high-throughput screening (HTS). Its compatibility with automated synthesis platforms and combinatorial chemistry approaches makes it a valuable asset for accelerating drug discovery pipelines. Furthermore, the compound's scalability and cost-effectiveness are important factors for stakeholders looking to optimize their research and development (R&D) budgets.

In conclusion, 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-methylpiperidine-3-carboxylic acid (CAS No. 2172376-67-7) represents a multifaceted tool for modern scientific inquiry. Its applications span peptide synthesis, drug development, and proteomics, reflecting the compound's versatility and relevance in addressing some of the most pressing challenges in life sciences. As research continues to evolve, this compound is poised to remain a cornerstone in the toolkit of chemists and biologists alike.